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Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyanine3 (Cy3) is a bright, orange-fluorescent dye commonly used for labeling biological

molecules, including peptides.[1][2] Its high extinction coefficient, good photostability, and

fluorescence intensity make it an excellent choice for a variety of applications such as

fluorescence microscopy, flow cytometry, and in-vivo imaging.[1][2] This document provides a

detailed protocol for the covalent labeling of synthetic peptides with Cyanine3. The most

common method for labeling peptides is through the reaction of an amine-reactive Cy3 NHS

ester with primary amines present on the peptide (N-terminus or lysine side chains).[3][4][5]

Alternatively, thiol-reactive Cy3 maleimide can be used to target cysteine residues.[6][7] This

protocol will focus on the more common amine-reactive labeling strategy.

Key Experimental Steps
A typical workflow for labeling synthetic peptides with Cy3 NHS ester involves dissolving the

peptide and dye, reacting them in a suitable buffer, and then purifying the labeled peptide from

excess dye and reaction byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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